![molecular formula C16H16N2O2S B5849052 4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide](/img/structure/B5849052.png)
4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide, also known as MMB-CHMINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use as a research tool. This compound belongs to the class of indazole-based synthetic cannabinoids and is structurally similar to other compounds such as AB-CHMINACA and AB-FUBINACA. MMB-CHMINACA has been found to have a high affinity for the cannabinoid receptors, making it a useful tool for studying the endocannabinoid system.
Mechanism of Action
4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor. This activation leads to a range of physiological and biochemical effects, including altered neurotransmitter release, modulation of ion channels, and changes in gene expression. The exact mechanism of action of this compound is not fully understood, but it is thought to involve the activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
The activation of the cannabinoid receptors by this compound leads to a range of physiological and biochemical effects. These effects include altered neurotransmitter release, modulation of ion channels, and changes in gene expression. This compound has been found to have a high affinity for the CB1 receptor, which is primarily located in the central nervous system. Activation of this receptor leads to a range of effects, including altered perception, mood, and cognition.
Advantages and Limitations for Lab Experiments
4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide has several advantages as a research tool. It has a high affinity for the cannabinoid receptors, making it a potent agonist. This allows for the investigation of the endocannabinoid system and the potential therapeutic applications of cannabinoids. However, there are also limitations to the use of this compound. It is a synthetic compound, and its effects may not accurately reflect those of natural cannabinoids. Additionally, the high potency of this compound may make it difficult to accurately dose and control in experimental settings.
Future Directions
There are several future directions for research involving 4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide. One potential area of investigation is the therapeutic potential of cannabinoids in the treatment of various diseases and conditions. This compound may be useful in investigating the mechanisms of action of cannabinoids and their potential therapeutic applications. Additionally, further research is needed to fully understand the physiological and biochemical effects of this compound and other synthetic cannabinoids. This could lead to the development of new research tools and potential therapeutic agents.
Synthesis Methods
The synthesis of 4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide is a complex process that involves several steps. The starting material for the synthesis is 4-methoxybenzoyl chloride, which is reacted with thiosemicarbazide to form the thiosemicarbazone intermediate. This intermediate is then reacted with 3-methylbenzylamine to form the desired product, this compound. The synthesis of this compound is challenging due to the high reactivity of the thiosemicarbazone intermediate, which requires careful handling and purification.
Scientific Research Applications
4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide has several potential applications in scientific research. It has been found to have a high affinity for the cannabinoid receptors, making it a useful tool for studying the endocannabinoid system. This compound can be used to investigate the physiological and biochemical effects of cannabinoid receptor activation, as well as the potential therapeutic applications of cannabinoids.
Properties
IUPAC Name |
4-methoxy-N-[(3-methylphenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2S/c1-11-4-3-5-13(10-11)17-16(21)18-15(19)12-6-8-14(20-2)9-7-12/h3-10H,1-2H3,(H2,17,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSBPTTUGJIGKTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.